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Get Quote

Audience: Researchers, scientists, and drug development professionals.

Note on Compound Identity: It is crucial to distinguish between two compounds that are
sometimes referenced with similar numbering: GS-967 (also known as GS-458967 or PRAX-
330), a potent and selective inhibitor of the cardiac late sodium current (INaL)[1][2][3], and GS-
9674, a nonsteroidal farnesoid X receptor (FXR) agonist[4][5]. This document focuses
exclusively on GS-967, the sodium channel inhibitor.

Introduction to GS-967

GS-967 is a novel small molecule that selectively inhibits the late sodium current (INaL) with
high potency[2][6]. This mechanism of action has demonstrated therapeutic potential in
preclinical models of cardiac arrhythmias and epilepsy[7][8][9]. In cardiac myocytes, GS-967
has been shown to prevent and reverse the proarrhythmic effects of INaL enhancers and IKr
inhibitors[2]. Furthermore, in neuronal models, it has shown efficacy in reducing seizure
activity[8][9]. These application notes provide detailed protocols for the in vivo administration of
GS-967 to facilitate further research into its therapeutic applications.

Mechanism of Action: Sodium Channel Inhibition
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GS-967 exhibits a strong preference for inhibiting the persistent or late sodium current (INaL)
over the peak sodium current (INaP)[6][9]. The late sodium current is a sustained component of
the total sodium current that can be augmented in pathological conditions, leading to cellular
hyperexcitability. By selectively targeting INaL, GS-967 can mitigate this hyperexcitability with a
reduced impact on normal action potential propagation. The mechanism involves use-
dependent block and stabilization of the inactivated state of the sodium channel[6][7][8].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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